Cas no 2271470-66-5 (Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-chloro-7-[[(1,1-dimethylethoxy)carbonyl]methylamino]-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-chloro-7-[[(1,1-dimethylethoxy)carbonyl]methylamino]-
• CAS No: 2271470-66-5
• MF: C₁₃H₁₅ClN₄O₄
• MW: 326.735601663589
• CID: 5107214
• Update Time: 2025-06-09

Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-chloro-7-[[(1,1-dimethylethoxy)carbonyl]methylamino]- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-chloro-7-[[(1,1-dimethylethoxy)carbonyl]methylamino]-

• Inchi： 1S/C13H15ClN4O4/c1-13(2,3)22-12(21)17(4)9-5-8(14)16-10-7(11(19)20)6-15-18(9)10/h5-6H,1-4H3,(H,19,20)
• InChI Key： SWANPKVSFVBCCJ-UHFFFAOYSA-N
• SMILES： N(C1=CC(Cl)=NC2=C(C(=O)O)C=NN12)(C)C(=O)OC(C)(C)C

Additional information on Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-chloro-7-[[(1,1-dimethylethoxy)carbonyl]methylamino]-

Comprehensive Overview of Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-chloro-7-[[(1,1-dimethylethoxy)carbonyl]methylamino]- (CAS No. 2271470-66-5)

The compound Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-chloro-7-[[(1,1-dimethylethoxy)carbonyl]methylamino]- (CAS No. 2271470-66-5) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique pyrazolo[1,5-a]pyrimidine core, this compound serves as a versatile scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its structural similarity to purine bases, which are critical in biological processes such as DNA replication and signal transduction.

One of the key features of this compound is its 5-chloro substitution, which enhances its reactivity and binding affinity to biological targets. The presence of the 7-[[(1,1-dimethylethoxy)carbonyl]methylamino] moiety further contributes to its stability and bioavailability, making it an attractive candidate for further pharmacological studies. Recent advancements in computational chemistry and molecular docking have highlighted its potential as a lead compound for targeting enzymes involved in inflammatory and metabolic disorders.

In the context of current research trends, Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid derivatives are being explored for their role in modulating kinase activity, a hot topic in oncology and autoimmune disease research. The ability of these compounds to selectively inhibit specific kinases has made them a focal point for drug development, particularly in the era of personalized medicine. This aligns with the growing demand for targeted therapies that minimize side effects and improve patient outcomes.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The pyrazolo[1,5-a]pyrimidine scaffold has shown promise in crossing the blood-brain barrier, a critical factor for treating conditions such as neurodegenerative diseases and psychiatric disorders. Researchers are actively investigating its pharmacokinetic properties to optimize its efficacy and safety profile.

From a synthetic chemistry perspective, the incorporation of the (1,1-dimethylethoxy)carbonyl group offers a strategic advantage in protecting sensitive functional groups during multi-step synthesis. This feature is particularly valuable in the production of complex molecules, where selective reactivity is essential. The compound's synthetic versatility has also sparked interest in the development of green chemistry methodologies, addressing the increasing emphasis on sustainable and environmentally friendly practices in the pharmaceutical industry.

In summary, Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-chloro-7-[[(1,1-dimethylethoxy)carbonyl]methylamino]- (CAS No. 2271470-66-5) represents a promising avenue for drug discovery and development. Its unique structural attributes, combined with its potential therapeutic applications, make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing modern medicine.